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Compound of Interest

Compound Name: (R)-Cinacalcet-D3

Cat. No.: B1463512 Get Quote

This guide provides immediate safety, handling, and disposal protocols for (R)-Cinacalcet-D3,

a deuterated analog of Cinacalcet. The information is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

(R)-Cinacalcet-D3 Hydrochloride is classified as a toxic material. It is harmful if swallowed,

causes serious eye damage, and may cause damage to organs through prolonged or repeated

exposure.[1][2] It is also very toxic to aquatic life with long-lasting effects.[2][3]
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed.[1][2]

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage.[1][2]

Specific Target Organ

Toxicity
Category 2 Danger

H373: May cause

damage to organs

through prolonged or

repeated exposure.[1]

[2]

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin.[2]

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled.[2]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[2]

Skin Sensitization Category 1 Warning

H317: May cause an

allergic skin reaction.

[2]

Hazardous to the

Aquatic Environment,

Acute

Category 1 Warning
H400: Very toxic to

aquatic life.[2]

Hazardous to the

Aquatic Environment,

Chronic

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling (R)-Cinacalcet-D3.[4]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high potential for

aerosol generation. Hoods or

full-facepieces can offer high

Assigned Protection Factors

(APFs), potentially up to 1000.

[4][5]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory.[4]

Disposable Respirators (e.g.,

N95)

Suitable for low-risk activities

but not recommended as

primary protection for highly

potent compounds.[4]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination.[4]

Body Protection Disposable Coveralls

Materials like Tyvek® or

microporous film are

recommended to protect

against chemical splashes and

dust.[4][6]

Dedicated Lab Coat

Should be worn over personal

clothing and be disposable or

professionally laundered.[4]

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection.[4][6]
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Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area.[4][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling potent compounds.

Preparation
Designated Area: All handling of (R)-Cinacalcet-D3 should occur in a designated area with

controlled access, such as a chemical fume hood, glove box, or other containment

enclosure.

Decontamination: Ensure a validated decontamination solution is readily available in the

work area.[4]

Spill Kit: A spill kit appropriate for chemical hazards must be accessible.[4]

Glassware: Use dry glassware to handle the compound, as hygroscopic compounds can

absorb moisture from the atmosphere.[7]

Handling
Weighing: Weigh the compound in a ventilated balance enclosure or under an inert

atmosphere.[7]

Container Management: Keep containers of (R)-Cinacalcet-D3 tightly sealed when not in

use to prevent contamination and exposure.[7][8]

Minimize Dust: Handle the solid material carefully to avoid generating dust.

Post-Handling
Decontamination: Thoroughly decontaminate all surfaces and equipment with a validated

cleaning agent.[4]

PPE Removal: Remove PPE in a designated doffing area to avoid self-contamination.[4]
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Caption: Workflow for the safe handling of (R)-Cinacalcet-D3.

Disposal Plan
Disposal of (R)-Cinacalcet-D3 and any contaminated materials must comply with local, state,

and federal regulations.[9]

Waste Collection and Storage
Unused Product: Keep the compound in its original, tightly sealed container. If unavailable,

use a suitable, labeled, and sealed container.[9]

Contaminated Materials: Items such as gloves, absorbent paper, and weighing boats that

have come into contact with the compound should be collected in a separate, sealed

container labeled as hazardous waste.[9]

Solutions: Absorb solutions with a non-combustible material and place the saturated material

into a sealed container for disposal.[9]

Disposal Route
Professional Waste Disposal: The recommended method is to contact a licensed

professional waste disposal service.[9]

Incineration: A chemical incinerator equipped with an afterburner and scrubber may be used

by trained personnel in an appropriate facility.[9]

Prohibited Disposal: Do not dispose of (R)-Cinacalcet-D3 with regular household garbage or

allow it to enter the sewage system.[9]

Disposal Decision Tree
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Caption: Decision tree for the compliant disposal of (R)-Cinacalcet-D3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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